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Compound of Interest

Compound Name: 3-Butylthiophene

Cat. No.: B039377

Essential Safety and Handling Guide for 3-
Butylthiophene

This document provides crucial safety, handling, and disposal protocols for 3-Butylthiophene,
designed for researchers, scientists, and professionals in drug development. Adherence to
these guidelines is essential for ensuring laboratory safety and procedural integrity.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 3-Butylthiophene.
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Property Value References
Chemical Formula CsH12S

Molecular Weight 140.25 g/mol [1]
Appearance Colorless to light yellow liquid [2]

Boiling Point 181-183 °C [3]

Density 0.957 g/mL at 25 °C

Flash Point 60 °C (140 °F) - closed cup

Insoluble in water; Soluble in
Solubility common organic solvents like [2]

ethanol and ether.

Hazard Identification and GHS Classification

3-Butylthiophene is classified as a hazardous chemical. The primary hazards are summarized
below.

Hazard Class Category Hazard Statement Pictogram

o H226: Flammable
Flammable Liquids Category 3 o GHSO02
liquid and vapor

) o May cause skin o ) )
Skin Irritation T R38: Irritating to skin GHSO07 (Implied)
irritation

o May cause serious _
Eye Irritation o - GHSO07 (Implied)
eye irritation

May be harmful if
Acute Toxicity swallowed, in contact - GHSO07 (Implied)

with skin, or if inhaled

Harmful to aquatic life
Aquatic Hazard with long-lasting H412 -
effects
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References:[1][3][4][5][6][7]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is mandatory when handling 3-Butylthiophene. All handling

procedures should be conducted in a certified chemical fume hood.[4]

PPE Category

Item

Specification

References

Eye & Face Protection

Safety Goggles &
Face Shield

Chemical safety
goggles and a face

shield are required.

[4]115]

Hand Protection

Gloves

Nitrile gloves are
recommended.
Inspect gloves for
integrity before each

use.

[4]

Body Protection

Lab Coat

A flame-retardant lab

coat must be worn.

[4]115]

Respiratory Protection

Respirator

Work must be
performed in a
chemical fume hood.
If fume hood is not
available, a multi-
purpose combination
respirator cartridge is

recommended.

[4]

Operational Plan for Handling 3-Butylthiophene

Follow this step-by-step guide for the safe handling of 3-Butylthiophene.

Preparation and Engineering Controls

» Ventilation: Always handle 3-Butylthiophene inside a certified chemical fume hood to avoid

inhalation of vapors.[4]
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« Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and hot
surfaces.[5] Use only non-sparking tools and explosion-proof electrical equipment.[4][5]

« Static Discharge: Ground and bond containers and receiving equipment to prevent static
discharge.[5]

e Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire
extinguisher (COz, dry chemical, or foam) are readily accessible.[5]

Handling Procedure

o Don PPE: Before handling, put on all required PPE as specified in the table above.

» Container Inspection: Visually inspect the chemical container for any signs of damage or
leakage before opening.

» Dispensing: When transferring the liquid, pour slowly to minimize splashing. If dispensing
from a larger container, use a properly bonded and grounded dispensing system.

e Avoid Contact: Prevent all personal contact, including inhalation of vapors and direct contact
with skin and eyes.[6][8]

» Hygiene: Do not eat, drink, or smoke in the handling area.[4] Wash hands thoroughly with
soap and water after handling is complete.

Storage

o Container: Keep the container tightly closed when not in use.[5]

» Location: Store the chemical in a cool, dry, and well-ventilated area designated for flammable
liquids.[2][5] Refrigeration at 2-8°C is recommended for short-term storage, while storage at
or below -20°C is advisable for long-term stability.[9]

e Atmosphere: Storing under an inert atmosphere, such as nitrogen or argon, is highly
recommended to prevent polymerization and degradation.[9]

e Incompatibilities: Store 3-Butylthiophene separately from strong oxidizing agents, strong
reducing agents, strong acids, and strong bases.[2][4]
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Disposal Plan

The disposal of 3-Butylthiophene and its containers must be managed as hazardous waste.

Waste Collection

o Container: Collect waste 3-Butylthiophene in a dedicated, compatible container, such as a
glass bottle.[4] The container must be clearly labeled as "Hazardous Waste: 3-
Butylthiophene" and include hazard symbols (e.g., flammable, toxic).[4]

« Filling Level: Do not fill waste containers beyond 90% of their capacity.

o Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, contaminated
gloves) must also be collected in a sealed, labeled container for hazardous waste disposal.

[4]

Waste Storage

o Location: Store the sealed waste container in a designated and secure satellite accumulation
area for hazardous waste.[4]

o Conditions: The storage area must be cool, dry, well-ventilated, and away from heat and
ignition sources.[4] Ensure segregation from incompatible materials.[4]

Final Disposal

e Procedure: Under no circumstances should this chemical be disposed of down the drain or in
regular trash.[4]

o Service: Arrange for the collection of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.[4] Follow all institutional, local, and national regulations for hazardous waste
disposal.

Safe Handling Workflow

The diagram below illustrates the key steps for the safe handling of 3-Butylthiophene from
preparation to disposal.
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Workflow for Safe Handling of 3-Butylthiophene
4 N
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Caption: Workflow for the safe handling of 3-Butylthiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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